N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-(3,4-dichlorobenzyl)glycinamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonyl-[(3,4-dichlorophenyl)methyl]amino]-N-cyclohexylacetamide
• InChI: InChI=1S/C21H23Cl3N2O3S/c22-16-7-9-18(10-8-16)30(28,29)26(13-15-6-11-19(23)20(24)12-15)14-21(27)25-17-4-2-1-3-5-17/h6-12,17H,1-5,13-14H2,(H,25,27)
• InChI Key: WNUOZPDBTKIUJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN(CC2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H23Cl3N2O3S
• Molecular Weight: 489.8 g/mol

Description

Synthesis Analysis

The synthesis of similar sulfonamide derivatives starts from basic precursors, undergoing a multi-step process including esterification, hydrazination, salt formation, cyclization, and nucleophilic attack by amines. For instance, starting from 4-chlorobenzoic acid, a series of sulfonamide derivatives were synthesized through a six-step process, illustrating a complex synthesis pathway that could be analogous to our compound of interest (Chen et al., 2010).

Molecular Structure Analysis

X-ray crystallography provides detailed insights into the molecular structure of compounds. For related sulfonamide and tetrazole derivatives, crystallography revealed the planarity of tetrazole rings and orientation of aryl rings, suggesting that detailed structural analysis of our compound could reveal similar intricate geometries and intermolecular interactions (Al-Hourani et al., 2015).

Chemical Reactions and Properties

Sulfonamide compounds participate in a variety of chemical reactions, demonstrating their reactivity and potential for diverse chemical applications. The reaction pathways and mechanisms, including nucleophilic substitution and the formation of metal complexes, are critical for understanding their chemical behavior (Dolaz et al., 2009).

Physical Properties Analysis

The physical properties of sulfonamide compounds, including solubility, melting points, and crystal structures, are essential for their application in material science and pharmaceuticals. For example, the crystal and molecular structure of methyl-(4-chlorophenyl)sulfone was determined using X-ray diffraction, revealing insights into molecular orientation and intermolecular interactions (Adamovich et al., 2017).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity, stability, and functional group behavior, is crucial for the development and application of sulfonamide compounds. Studies on sulfonation and sulfation reactions of chlorophenols with concentrated sulfuric acid illustrate the complexity and variability of these chemical properties (Wit & Cerfontain, 2010).

Mechanism of Action

The mechanism of action of this compound is not mentioned in the sources I found.